2-Methyl-5,6,7,8-tetrahydro-2,7-naphthyridin-1-one;hydrochloride

• IUPAC Name: 2-methyl-5,6,7,8-tetrahydro-2,7-naphthyridin-1-one;hydrochloride
• InChI: InChI=1S/C9H12N2O.ClH/c1-11-5-3-7-2-4-10-6-8(7)9(11)12;/h3,5,10H,2,4,6H2,1H3;1H
• InChI Key: YZMSIRJVZKUMRY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC2=C(C1=O)CNCC2.Cl
• Molecular Formula: C9H13ClN2O
• Molecular Weight: 200.66 g/mol
• CAS No.: 2460754-48-5

Description

“2-Methyl-5,6,7,8-tetrahydro-2,7-naphthyridin-1-one;hydrochloride” is a chemical compound with the IUPAC name methyl 5,6,7,8-tetrahydro-1,7-naphthyridine-2-carboxylate dihydrochloride. It has a molecular weight of 265.14. The compound is stored at room temperature and is in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H12N2O2.2ClH/c1-14-10(13)8-3-2-7-4-5-11-6-9(7)12-8;;/h2-3,11H,4-6H2,1H3;2*1H. This code provides a standard way to encode the compound’s molecular structure and formula.

Scientific Research Applications

Reactivity and Derivative Formation

• The reactivity of 4-cyano-1,3-dichloro-7-methyl-5,6,7,8-tetrahydro-2,7-naphthyridine with various amines under different conditions has been studied. This research has led to the synthesis of mono- and di-amino-substituted derivatives of 5,6,7,8-tetrahydro-2,7-naphthyridines. A notable finding includes the discovery of a new rearrangement during the synthesis of certain diamino derivatives, leading to 1-oxo derivatives of 3,4-dihydro-2,7-naphthyridines (Sirakanyan et al., 2014).

Synthesis Techniques and Novel Derivatives

• Innovative synthesis methods have been developed, such as an intramolecular 1,3-dipolar cycloaddition reaction to create a 1,8-naphthyridin-5-one derivative starting from 2-chloronicotinic acid (Read & Ray, 1995).
• The synthesis and structural investigations of 2-methyl-1,8-naphthyridine hydrochloride and hydrobromide revealed their potential for red-fluorescence emissions and two-photon absorption, showcasing an avenue for exploring new compounds with unique optical properties (Li et al., 2012).

Spectroscopic and Theoretical Studies

• Spectroscopic and theoretical studies have been conducted on derivatives of 1,6- and 1,7-naphthyridines, providing insights into their solvatochromism, structural stabilities, and interactions with solvents. These studies have significant implications for understanding the molecular behavior of these compounds in different environments (Santo et al., 2003).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H303, H315, H319, and H335. These indicate that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

It’s worth noting that naphthyridine derivatives, which this compound is a part of, have been found to exhibit a wide variety of biological activities .

Mode of Action

Naphthyridines are known to interact with their targets through various mechanisms, including reactions with electrophilic or nucleophilic reagents, oxidations, reductions, cross-coupling reactions, and modification of side chains .

Biochemical Pathways

Naphthyridines have been associated with a broad spectrum of biological applications, suggesting they may interact with multiple biochemical pathways .

Result of Action

Naphthyridines have been associated with a variety of pharmacological activities, including anticancer, anti-hiv, anti-microbial, analgesic, anti-inflammatory, and antioxidant activities .

Action Environment

It’s worth noting that the synthesis and reactivity of naphthyridines can be influenced by various factors, including the choice of solvent .